2-[4-(2,6-dimethyl-4-morpholinyl)butoxy]-3-methoxybenzaldehyde hydrochloride

• IUPAC Name: 2-[4-(2,6-dimethylmorpholin-4-yl)butoxy]-3-methoxybenzaldehyde;hydrochloride
• InChI: InChI=1S/C18H27NO4.ClH/c1-14-11-19(12-15(2)23-14)9-4-5-10-22-18-16(13-20)7-6-8-17(18)21-3;/h6-8,13-15H,4-5,9-12H2,1-3H3;1H
• InChI Key: SFYTXCNCKGRSSN-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CCCCOC2=C(C=CC=C2OC)C=O.Cl
• Molecular Formula: C18H28ClNO4
• Molecular Weight: 357.9 g/mol

Description

2-[4-(2,6-dimethyl-4-morpholinyl)butoxy]-3-methoxybenzaldehyde hydrochloride is a chemical compound that is commonly referred to as DMXB-A. It is a potent and selective agonist of the α7 nicotinic acetylcholine receptor (α7 nAChR). This compound has been the subject of extensive scientific research due to its potential therapeutic applications in various neurological disorders.

Mechanism of Action

DMXB-A acts as an agonist of the α7 nAChR, which is a ligand-gated ion channel that is primarily expressed in the central nervous system. Activation of the α7 nAChR by DMXB-A leads to the influx of calcium ions into the cell, which triggers various signaling pathways that are involved in synaptic plasticity and neuroprotection.
Biochemical and Physiological Effects
Studies have shown that DMXB-A can improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. It has also been shown to have neuroprotective effects in animal models of Parkinson's disease and traumatic brain injury. DMXB-A has been found to increase the release of several neurotransmitters, including acetylcholine, dopamine, and glutamate.

Advantages and Limitations for Lab Experiments

One advantage of using DMXB-A in lab experiments is its high potency and selectivity for the α7 nAChR. This allows researchers to study the specific effects of α7 nAChR activation without interference from other receptors. However, one limitation of using DMXB-A is its relatively short half-life, which may require frequent dosing in animal studies.

Future Directions

There are several potential future directions for the study of DMXB-A. One area of interest is its potential therapeutic applications in other neurological disorders, such as multiple sclerosis and Huntington's disease. Another area of interest is the development of more potent and selective α7 nAChR agonists based on the structure of DMXB-A. Finally, the use of DMXB-A in combination with other drugs or therapies may also be explored as a potential treatment strategy.

Synthesis Methods

The synthesis of DMXB-A involves several steps. The starting material is 3-methoxybenzaldehyde, which is reacted with 2-bromoethanol to form 3-(2-hydroxyethoxy)benzaldehyde. This intermediate is then reacted with 4-(2,6-dimethyl-4-morpholinyl)butylmagnesium bromide to form the final product, DMXB-A.

Scientific Research Applications

DMXB-A has been studied extensively for its potential therapeutic applications in various neurological disorders such as Alzheimer's disease, Parkinson's disease, schizophrenia, and depression. Studies have shown that DMXB-A has neuroprotective effects and can improve cognitive function in animal models of these disorders.